N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H12BrClN2O2S/c23-15-7-3-1-5-13(15)22-26-16-11-12(9-10-17(16)28-22)25-21(27)20-19(24)14-6-2-4-8-18(14)29-20/h1-11H,(H,25,27)
• InChI Key: AQUBITWHIQXWGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=CC4=C(C=C3)OC(=N4)C5=CC=CC=C5Br)Cl
• Molecular Formula: C22H12BrClN2O2S
• Molecular Weight: 483.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs, including a bromophenyl group, a benzoxazole ring, a chlorobenzothiophene ring, and a carboxamide group. These components are common in many biologically active compounds and materials with interesting properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the connections between them. It would likely have a complex three-dimensional shape due to the presence of multiple aromatic rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the bromine atom on the bromophenyl group could potentially be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used as pharmaceuticals or materials, and their mechanisms of action can vary widely.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Compounds with similar structures can sometimes be hazardous due to their reactivity or potential for bioaccumulation.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. If it has interesting biological activity, it could be studied as a potential pharmaceutical. If it has unique physical or chemical properties, it could be used in the development of new materials.